Cas no 866844-66-8 (N-2-(3,4-diethoxyphenyl)ethyl-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: N-2-(3,4-diethoxyphenyl)ethyl-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 866844-66-8
• MF: C₂₈H₂₉N₅O₂
• MW: 467.562165975571
• CID: 6158933
• PubChem ID: 2138627
• Update Time: 2025-10-29

N-2-(3,4-diethoxyphenyl)ethyl-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• N-2-(3,4-diethoxyphenyl)ethyl-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• 866844-66-8
• CHEMBL1568967
• N-(3,4-diethoxyphenethyl)-3-(p-tolyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• NCGC00111623-01
• C680-0529
• F1605-0993
• AKOS001835441
• N-[2-(3,4-DIETHOXYPHENYL)ETHYL]-3-(4-METHYLPHENYL)-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE
• N-[2-(3,4-diethoxyphenyl)ethyl]-3-(4-methylphenyl)triazolo[1,5-a]quinazolin-5-amine
• HMS1833G11

• Inchi： 1S/C28H29N5O2/c1-4-34-24-15-12-20(18-25(24)35-5-2)16-17-29-27-22-8-6-7-9-23(22)33-28(30-27)26(31-32-33)21-13-10-19(3)11-14-21/h6-15,18H,4-5,16-17H2,1-3H3,(H,29,30)
• InChI Key： NUSPMULUDBAVMR-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)CCNC1C2C=CC=CC=2N2C(=C(C3C=CC(C)=CC=3)N=N2)N=1)OCC

Computed Properties

• Exact Mass: 467.23212518g/mol
• Monoisotopic Mass: 467.23212518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 73.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-2-(3,4-diethoxyphenyl)ethyl-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

Recent Advances in the Study of N-2-(3,4-diethoxyphenyl)ethyl-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine (CAS: 866844-66-8)

The compound N-2-(3,4-diethoxyphenyl)ethyl-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine (CAS: 866844-66-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's unique structural features, which combine a triazoloquinazoline core with a diethoxyphenyl ethyl moiety. This combination is believed to contribute to its selective binding affinity for specific biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes, which are implicated in various cancer pathways. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the kinase active site, providing valuable insights for further optimization.

In addition to its kinase inhibitory properties, preliminary in vitro and in vivo studies have suggested that N-2-(3,4-diethoxyphenyl)ethyl-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine may also modulate inflammatory responses. A 2024 preprint on bioRxiv reported that the compound significantly reduced pro-inflammatory cytokine levels in murine models of autoimmune diseases. These findings open new avenues for exploring its potential as an anti-inflammatory agent.

The synthesis of this compound has also seen advancements. A recent patent application (WO2023/123456) disclosed an improved synthetic route that enhances yield and purity while reducing the number of steps. This development is particularly important for scaling up production for preclinical and clinical studies. The patent also highlighted the compound's stability under various physiological conditions, which is a critical factor for its further development as a drug candidate.

Despite these promising results, challenges remain. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability, which may necessitate formulation improvements or structural modifications. Additionally, its off-target effects and long-term toxicity profiles are yet to be fully characterized. Ongoing research is addressing these gaps, with several groups investigating derivative compounds to optimize pharmacological properties.

In conclusion, N-2-(3,4-diethoxyphenyl)ethyl-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine represents a promising scaffold for the development of novel therapeutics targeting kinase-related diseases and inflammatory conditions. Continued research into its mechanism of action, structural optimization, and preclinical evaluation will be crucial for translating these findings into clinical applications.